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For Researchers, Scientists, and Drug Development Professionals

Propyrisulfuron, a pyrimidinylsulfonylurea herbicide, has demonstrated significant efficacy in
controlling a wide spectrum of weeds in rice cultivation.[1][2] Unlike older sulfonylurea
herbicides that are primarily effective against broadleaf weeds and sedges, propyrisulfuron
exhibits high activity against both grass and broadleaf weeds.[3][4] This guide provides a
comprehensive comparison of propyrisulfuron's performance, supported by experimental
data, to offer researchers and scientists valuable insights into its herbicidal capabilities.

Mechanism of Action: Acetolactate Synthase (ALS)
Inhibition

Propyrisulfuron's mode of action is the inhibition of acetolactate synthase (ALS), also known
as acetohydroxyacid synthase (AHAS).[3][5][6] ALS is a critical enzyme in the biosynthetic
pathway of branched-chain amino acids—valine, leucine, and isoleucine—which are essential

for plant growth and development.[4] By blocking ALS, propyrisulfuron disrupts protein
synthesis and cell division, ultimately leading to weed death.[3][4]

A key feature of propyrisulfuron is its fused heterocyclic moiety bonded to a sulfonyl group,
which contributes to its high activity, even against some sulfonylurea-resistant weeds.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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